4-(3-chlorophenyl)-6-(4-chlorophenyl)-4,5-dihydro-3(2H)-pyridazinone

• IUPAC Name: 5-(3-chlorophenyl)-3-(4-chlorophenyl)-4,5-dihydro-1H-pyridazin-6-one
• InChI: InChI=1S/C16H12Cl2N2O/c17-12-6-4-10(5-7-12)15-9-14(16(21)20-19-15)11-2-1-3-13(18)8-11/h1-8,14H,9H2,(H,20,21)
• InChI Key: JEDYBQDMWCAHPI-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=O)NN=C1C2=CC=C(C=C2)Cl)C3=CC(=CC=C3)Cl
• Molecular Formula: C16H12Cl2N2O
• Molecular Weight: 319.2 g/mol

Description

4-(3-chlorophenyl)-6-(4-chlorophenyl)-4,5-dihydro-3(2H)-pyridazinone, also known as 4-Chloro-6-chloro-4,5-dihydro-3(2H)-pyridazinone, is an organic compound belonging to the class of pyridazinones. It is a white crystalline solid, soluble in water and alcohol, with a melting point of 166-167 °C. It is used in a variety of scientific research applications, such as in the synthesis of other organic compounds, as a catalyst for chemical reactions, and as an inhibitor of enzymes.

Scientific Research Applications

Synthesis and Biological Activities

Pyridazinone derivatives, including compounds structurally related to 4-(3-chlorophenyl)-6-(4-chlorophenyl)-4,5-dihydro-3(2H)-pyridazinone, have been synthesized and evaluated for their potential biological activities. For instance, the synthesis of polysubstituted pyridazinones through sequential nucleophilic substitution reactions offers a pathway to various bioactive compounds with potential applications in drug discovery (Pattison et al., 2009). These methodologies enable the exploration of pyridazinone derivatives as scaffolds for developing new therapeutic agents.

Antimicrobial and Antifungal Properties

Research has demonstrated that some pyridazinone derivatives exhibit significant antimicrobial and antifungal properties. The preparation of heterocyclic compounds with expected biological activity, including antimicrobial and antifungal effects, highlights the potential of pyridazinone derivatives in developing new antimicrobial agents (Sayed et al., 2003).

Applications in Material Science

Beyond biomedical applications, pyridazinone derivatives have also found utility in material science, particularly in improving the properties of base oils. The synthesis of pyridazinone derivatives and their evaluation as antioxidants for base oil enhancement reflect the compound's versatility, showcasing its potential in improving industrial materials' quality and durability (Nessim, 2017).

Molecular Structure and Analysis

The detailed study of pyridazinone derivatives' molecular structures, including crystal structure and Hirshfeld surface analysis, provides insight into their chemical behavior and potential interactions with biological targets. Such analyses are crucial for understanding the compound's mechanistic actions at the molecular level, facilitating the design of more effective and targeted therapeutic agents (Daoui et al., 2021).